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Compound of Interest

Compound Name: Ethyl chloro(methylthio)acetate

Cat. No.: B1657291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl chloro(methylthio)acetate is a halogenated sulfur-containing ester with potential

applications in organic synthesis, particularly as a building block for more complex molecules in

the pharmaceutical and agrochemical industries. Its dual functionality, featuring a reactive

chlorine atom and a methylthio group, makes it a versatile intermediate for introducing these

moieties into target structures. This technical guide provides a summary of the available

physicochemical properties, predicted data, and general safety considerations for this

compound.

Physicochemical Properties
Quantitative data for Ethyl chloro(methylthio)acetate is limited, with some of the available

information based on computational predictions. The following tables summarize the known

and predicted properties of this compound.

Property Value Source

CAS Number 56078-31-0 [1][2][3]

Molecular Formula C₅H₉ClO₂S [1][3]

Molecular Weight 168.64 g/mol [1][3]
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Predicted
Physicochemical Data

Value Source

Boiling Point 185.9 ± 25.0 °C [1]

Density 1.202 ± 0.06 g/cm³ [1]

Storage and Handling Recommendation Source

Storage Temperature 2-8°C

Storage Atmosphere Inert Atmosphere

Synthesis and Reactivity
Synthesis
A definitive, detailed experimental protocol for the synthesis of Ethyl
chloro(methylthio)acetate (CAS 56078-31-0) is not readily available in the public domain.

However, a plausible synthetic route can be conceptualized based on general organic

chemistry principles.

One potential pathway could involve the chlorination of ethyl (methylthio)acetate. This reaction

would introduce a chlorine atom at the alpha-position to the carbonyl group. The choice of

chlorinating agent and reaction conditions would be critical to achieve the desired product

selectively and in high yield.

Ethyl (methylthio)acetate

Ethyl chloro(methylthio)acetate

α-chlorination

Chlorinating Agent
(e.g., NCS, SO₂Cl₂)
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Caption: Plausible synthesis of Ethyl chloro(methylthio)acetate.

Reactivity
The chemical reactivity of Ethyl chloro(methylthio)acetate is dictated by the presence of

three key functional groups: the ester, the α-chloro group, and the methylthio group.

Nucleophilic Substitution at the α-carbon: The chlorine atom is a good leaving group, making

the α-carbon susceptible to nucleophilic attack. This allows for the introduction of a wide

range of functional groups.

Ester Group Reactivity: The ethyl ester can undergo typical ester reactions such as

hydrolysis (acidic or basic) to yield the corresponding carboxylic acid, and transesterification.

Oxidation of the Sulfur Atom: The methylthio group can be oxidized to the corresponding

sulfoxide or sulfone, offering further pathways for molecular elaboration.

Ethyl chloro(methylthio)acetate

Nucleophilic Substitution
(e.g., with amines, alkoxides)

Nu⁻

Ester Hydrolysis

H₂O / H⁺ or OH⁻

Sulfur Oxidation

Oxidizing Agent

α-Substituted Product Chloro(methylthio)acetic acid Ethyl chloro(methylsulfinyl)acetate or
Ethyl chloro(methylsulfonyl)acetate

Click to download full resolution via product page

Caption: Key reaction pathways for Ethyl chloro(methylthio)acetate.

Spectroscopic Data
Specific spectroscopic data (NMR, IR, Mass Spectrometry) for Ethyl
chloro(methylthio)acetate (CAS 56078-31-0) is not currently available in public spectral
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databases. Researchers working with this compound will need to perform their own analytical

characterization to confirm its identity and purity.

Safety and Handling
Due to the lack of a specific Safety Data Sheet (SDS) for Ethyl chloro(methylthio)acetate,

safety precautions must be based on the potential hazards associated with its functional

groups and structurally similar compounds, such as ethyl chloroacetate and organic sulfides.

General Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of vapors.

Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately

with plenty of water.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, acids, and bases. The

recommended storage condition is under an inert atmosphere at 2-8°C.

Potential Hazards:

Based on the chemistry of related compounds, Ethyl chloro(methylthio)acetate should be

considered as potentially:

Irritating to the skin, eyes, and respiratory tract.

Harmful if swallowed or absorbed through the skin.

Lachrymatory (causes tearing).

A thorough risk assessment should be conducted before handling this compound.
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Experimental Workflow for a Typical Nucleophilic
Substitution
The following is a generalized experimental workflow for a nucleophilic substitution reaction

using Ethyl chloro(methylthio)acetate. This should be adapted and optimized for specific

nucleophiles and reaction conditions.
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Reaction Setup

Work-up and Isolation

Purification and Analysis

Combine Ethyl chloro(methylthio)acetate,
nucleophile, and solvent in a flask.

Establish an inert atmosphere
(e.g., Nitrogen or Argon).

Set reaction temperature
(e.g., using an oil bath).

Quench the reaction
(e.g., with water or a buffer).

Monitor reaction
progress (TLC, GC)

Extract the product with
an appropriate organic solvent.

Dry the organic layer
(e.g., with Na₂SO₄ or MgSO₄).

Filter and concentrate
the organic solution.

Purify the crude product
(e.g., by column chromatography or distillation).

Characterize the purified product
(NMR, IR, MS, etc.).

Click to download full resolution via product page

Caption: General workflow for nucleophilic substitution.
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Disclaimer
The information provided in this technical guide is based on publicly available data, which for

Ethyl chloro(methylthio)acetate (CAS 56078-31-0) is limited and includes predicted values.

Experimental data for many of its properties are not available. All chemical handling should be

performed by trained professionals with a thorough understanding of the potential hazards. A

comprehensive risk assessment should be completed before any experimental work is

undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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